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Introduction

Calcium 1-glycerophosphate, also known as calcium alpha-glycerophosphate, is the calcium
salt of glycerophosphoric acid. It serves as a valuable source of both calcium and phosphorus,
two minerals essential for numerous physiological processes, most notably bone
mineralization.[1] Commercially, it is often available as a mixture of the alpha and beta isomers.
[1][2][3] This compound is recognized as Generally Recognized as Safe (GRAS) by the FDA
and is utilized as a nutrient supplement in foods like gelatins and puddings, as well as in oral
hygiene products for its potential to prevent dental caries.[2][3] Its utility in pharmaceutical
formulations stems from its favorable solubility compared to other calcium salts and its role in
providing essential electrolytes.[1] This guide provides a comprehensive overview of its
chemical properties, structure, and relevant experimental methodologies.

Chemical Structure

Calcium 1-glycerophosphate is an organic calcium salt. The glycerophosphate anion can
exist in two isomeric forms: the alpha (1-glycerophosphate) and beta (2-glycerophosphate)
forms, which differ in the position of the phosphate group on the glycerol backbone.[1] The
commercial product is typically a mixture of the calcium salt of (RS)-2,3-dihydroxypropyl
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phosphate (alpha-form) and calcium 2-hydroxy-1-(hydroxymethyl)ethyl phosphate (beta-form),
which may also be hydrated.[4][5]

Below is the 2D chemical structure of the alpha-isomer, Calcium 1-glycerophosphate.

Caption: 2D Structure of Calcium 1-Glycerophosphate

Chemical and Physical Properties

The key chemical and physical properties of Calcium 1-glycerophosphate are summarized in

the table below.
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Property Value Reference(s)
Molecular Formula Cs3H7CaOsP [2][6]
Molecular Weight 210.14 g/mol [2][6]
126-95-4 (for 1-
CAS Number [6]
glycerophosphate)
27214-00-2 (general, mixture
[21[7]

of isomers)

Appearance

White or almost white, fine,

odorless, hygroscopic powder

[2](3]

Solubility

Sparingly soluble in water
(approx. 1g in 50mL at 25°C).
More soluble at lower
temperatures. Practically
insoluble in ethanol. Citric acid

increases water solubility.

[4]

Melting Point

Decomposes at >170°C

[1](7]

IUPAC Name

calcium 2,3-dihydroxypropyl
phosphate

[6]

Synonyms

Calcium alpha-
glycerophosphate, Calcium

glycerylphosphate

[6]7]

Calcium Content

18.6% to 19.4% (calculated on
the dried basis)

[4]115]

Stability

Stable under ordinary

conditions of use and storage.

[4]

Experimental Protocols
Synthesis of Calcium 1-Glycerophosphate
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A common method for synthesizing Calcium 1-glycerophosphate involves the esterification of
glycerol with phosphoric acid, followed by neutralization with a calcium source. One
documented method is outlined below.[8][9]

Methodology:

 Esterification: Pharmaceutical-grade glycerol and food-grade phosphoric acid are reacted in
a reactor. For instance, 1419 of glycerol, 419 of calcium dihydrogen phosphate, 115.3g of
phosphoric acid, and 5.69 of citric acid are mixed.[9][10]

e Heating and Vacuum: The mixture is stirred and heated to 80°C to dissolve all solids. A
vacuum is then applied, and the temperature is gradually increased to 140°C under a
vacuum of 0.08 MPa and held for approximately 7.5 hours.[10]

» Dilution and Neutralization: After cooling, the reaction mixture is diluted with deionized water.
A calcium hydroxide suspension is then added to adjust the pH of the system to 8.0-9.0.[8]
[10]

 Purification: The solution may be decolorized with activated carbon. Carbon dioxide can be
bubbled through the filtrate to precipitate excess calcium hydroxide, followed by another
filtration.[8]

» Precipitation and Drying: The product is precipitated by adding ethanol to the filtrate. The
resulting white precipitate is then dried, often using a spray dryer, to yield the final Calcium
1-glycerophosphate powder.[8][10]

The following diagram illustrates a generalized workflow for the synthesis of Calcium 1-
glycerophosphate.
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Caption: Generalized Synthesis Workflow for Calcium 1-Glycerophosphate
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Assay for Calcium Content

The calcium content is a critical quality attribute. A standard method for its determination is
complexometric titration.[4]

Methodology:

o Sample Preparation: Accurately weigh about 0.200 g of the substance and dissolve it in
water.

e Titration: Titrate the solution with a 0.1 M solution of sodium edetate (EDTA).

« Endpoint Detection: The endpoint is determined using a suitable indicator, such as
calconecarboxylic acid triturate.[11]

» Calculation: The calcium content is calculated based on the volume of EDTA solution
consumed, where 1 mL of 0.1 M sodium edetate is equivalent to 4.008 mg of Ca.[4]

Spectroscopic and Crystallographic Data
Spectroscopic Analysis

e Infrared (IR) Spectroscopy: IR spectra of Calcium 1-glycerophosphate show characteristic
vibrations. Notably, vibrations in the range of 730-770 cm~1 can be related to the P-O bond in
the phosphate group.[12] This technique is useful for identifying the functional groups
present in the molecule and for quality control purposes.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed analyses are not widely
published in the primary search results, *H NMR and 3C NMR would be essential for
confirming the structure and purity of the compound, distinguishing between the alpha and
beta isomers.[13]

X-ray Crystallography

X-ray diffraction studies have been conducted to understand the crystal structure of
glycerophosphates.[14][15]
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e Calcium dl-a-glycerophosphate can exist in three crystal forms: anhydrate, monohydrate,
and dihydrate.[15]

e Calcium B-glycerophosphate has been found in two forms: anhydrate and monohydrate.[15]

e The crystal structure of beta-calcium glycerophosphate (3-CaG) has been determined to be
orthorhombic with the space group Pna2(1).[14]

» Inthe B-CaG crystal structure, the glycerophosphate molecules act as bidentate ligands,
coordinating to the calcium ion through the glycerol O(1) and phosphate O(22) atoms, and
also through the phosphate O(22) and O(23) atoms.[14]

e These studies reveal elaborate networks of calcium coordinations and hydrogen bonds that
stabilize the crystal structure, forming stacked bilayer units.[14]

Conclusion

Calcium 1-glycerophosphate is a compound of significant interest in the pharmaceutical and
nutritional sciences due to its role as a bioavailable source of calcium and phosphorus. Its
chemical properties, including its unique solubility profile, make it a versatile ingredient.
Understanding its structure, through spectroscopic and crystallographic methods, and the
protocols for its synthesis and analysis are crucial for its application in research and product
development. The information presented in this guide provides a foundational technical
overview for professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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